Buclizine

• CAS: 163837-52-3
• Molecular Formula: C28H33ClN2
• Molecular Weight: 433.0 g/mol
• InChI: InChI=1S/C28H33ClN2/c1-28(2,3)25-13-9-22(10-14-25)21-30-17-19-31(20-18-30)27(23-7-5-4-6-8-23)24-11-15-26(29)16-12-24/h4-16,27H,17-21H2,1-3H3
• InChIKey: MOYGZHXDRJNJEP-UHFFFAOYSA-N
• Solubility: 2.46e-04 g/L

Buclizine Core Properties and Sourcing Overview

Buclizine is a first-generation piperazine antihistamine that functions as a histamine H1 receptor antagonist with additional anticholinergic activity at muscarinic receptors. It is classified under ATC code R06AE01 and is employed primarily as an antiemetic and antivertigo agent for the prophylaxis of motion sickness, nausea, and vomiting [1]. Unlike many piperazine-class antihistamines, buclizine also exhibits clinically exploited orexigenic (appetite-stimulating) effects, which has led to its use as a pediatric appetite stimulant in certain regions [2]. The compound is practically insoluble in water, has a melting range of 230–240 °C, and is formulated as the dihydrochloride salt for oral administration [3].

▸ H1 receptor antagonism studies

▸ Antiemetic and antivertigo model research

▸ Appetite-stimulation research models

• [1] Mostafa GAE, et al. Buclizine. Profiles Drug Subst Excip Relat Methodol. 2011;36:1-33. doi:10.1016/B978-0-12-387667-6.00001-4 View Source
• [2] DrugBank. Buclizine Hydrochloride (DB00354). Accessed 2026. View Source
• [3] British Pharmacopoeia 2025. Buclizine Hydrochloride Monograph. View Source

Buclizine Substitution Risks with Other Piperazine Antihistamines

Although buclizine, meclizine, cyclizine, and hydroxyzine share a diphenylmethylpiperazine core and overlapping antiemetic indications, substitution without explicit formulation and performance verification introduces multiple failure points. Differences in H1 receptor binding affinity span more than two orders of magnitude across this class . Duration of antiemetic effect varies from 4–6 hours for common first-generation antihistamines to >12 hours for buclizine and meclizine, directly impacting dosing frequency and patient compliance [1]. Furthermore, buclizine is the only piperazine antihistamine with documented orexigenic activity, meaning that replacement with a non-orexigenic analog would eliminate this therapeutic dimension entirely in appetite-stimulation protocols [2]. Purity specifications also differ: buclizine hydrochloride BP requires ≥99.0% assay, while meclizine hydrochloride USP permits as low as 97.0%, creating distinct quality benchmarks for procurement [3].

H1 Affinity Variation

H1 receptor affinity differs >100-fold among piperazine analogs; target engagement may not be equivalent at matched doses.

Duration Mismatch

Extended antiemetic duration (>12 h) vs. 4–6 h for most first-generation H1 blockers may alter dosing-interval study designs.

Orexigenic Profile Absence

Only buclizine among piperazine antihistamines has documented orexigenic activity; replacement eliminates dual-endpoint research capability.

Purity Specification Divergence

BP monograph requires higher minimum purity than USP meclizine specification, potentially affecting impurity-sensitive formulation research.

• [1] Antpedia. Pharmacokinetics and Clinical Applications of Histamine Antagonists. 2024. (Chinese pharmacology reference noting buclizine and meclizine duration >12 h vs. 4–6 h for most H1 blockers). View Source
• [2] MIMS. Buclizine Generic Medicine Info. Mechanism of Action: orexigenic effects. View Source
• [3] USP Monographs: Meclizine Hydrochloride. Contains not less than 97.0% and not more than 100.5% C25H27ClN2·2HCl. View Source

Buclizine vs. Piperazine Analogs: Evidence Guide

H1 Receptor Affinity vs. Other Piperazines

Buclizine demonstrates picomolar H1 receptor affinity (human H1R Ki = 0.8 nM; rat H1R Ki = 1.2 nM), which is approximately 312-fold higher than meclizine (human H1R Ki = 250 nM), 5.5-fold higher than cyclizine (human H1R Ki = 4.44 nM), and 2.4-fold higher than hydroxyzine (human H1R Ki = 1.9 nM) [1][2]. This differential in target engagement represents the largest potency gap among clinically used piperazine antihistamines.

H1 Affinity vs. Analogs

Cross-study reported

Buclizine Ki 0.8 nM (human H1R); meclizine 250 nM, cyclizine 4.44 nM, hydroxyzine 1.9 nM. ~312-fold higher affinity than meclizine.

Supports low-concentration H1 occupancy studies; receptor pharmacology ranking context.

Cross-study radioligand binding data; assay conditions may differ.

Evidence Dimension	Histamine H1 receptor binding affinity (Ki)
Target Compound Data	Buclizine: human H1R Ki = 0.8 nM; rat H1R Ki = 1.2 nM
Comparator Or Baseline	Meclizine: Ki = 250 nM; Cyclizine: Ki = 4.44 nM; Hydroxyzine: Ki = 1.9 nM
Quantified Difference	312-fold (vs. meclizine); 5.5-fold (vs. cyclizine); 2.4-fold (vs. hydroxyzine)
Conditions	In vitro radioligand binding assay on recombinant human H1 receptors

Why This Matters

Higher target affinity may enable lower dosing for equivalent therapeutic effect, potentially reducing dose-dependent anticholinergic side effects.

• [1] AmBeed. Meclizine 2HCl Product Datasheet. Histamine H1 receptor antagonist with Ki of 250 nM. View Source
• [2] Cayman Chemical / Bertin Bioreagent. Hydroxyzine: histamine H1 receptor antagonist Ki=1.9 nM. View Source

Antiemetic Duration vs. Shorter-Acting H1 Blockers

Buclizine and meclizine both provide antiemetic duration exceeding 12 hours following a single oral dose, whereas most other first-generation H1 antihistamines (e.g., diphenhydramine, dimenhydrinate, chlorpheniramine) maintain efficacy for only 4–6 hours [1]. This pharmacokinetic distinction directly influences dosing frequency: buclizine requires a single 25–50 mg dose prior to travel for motion sickness, with a maximum of 100 mg daily, reflecting its extended duration [2]. The elimination half-life of buclizine is reported as 14–16 hours in adults, with 85–90% plasma protein binding, further supporting once-daily dosing feasibility .

Antiemetic Duration

Class-level

>12 h antiemetic effect; t₁/₂ 14–16 h. Most first-gen H1 blockers: 4–6 h.

Supports extended-duration antiemetic model designs; dosing-interval comparison context.

Class-level pharmacokinetic inference; individual variability expected.

Evidence Dimension	Duration of therapeutic effect (antiemetic / antivertigo)
Target Compound Data	Buclizine: >12 hours; elimination t₁/₂ = 14–16 h; plasma protein binding 85–90%
Comparator Or Baseline	Meclizine: >12 hours; most other first-generation H1 antihistamines: 4–6 hours
Quantified Difference	At least 2-fold longer duration than short-acting H1 antihistamines
Conditions	Clinical pharmacokinetic data from adult human subjects after oral administration

Why This Matters

Extended duration reduces dosing frequency, potentially improving compliance in travel-related prophylaxis and chronic vertigo management.

• [1] Antpedia. Pharmacokinetics and Clinical Applications of Histamine Antagonists. 2024. States buclizine and meclizine maintain action >12 h vs. 4–6 h for most drugs in class. View Source
• [2] MIMS. Buclizine Dosage: 25–50 mg single dose prior to travel; max 100 mg daily. View Source

Pharmacopeial Assay Purity: BP vs. USP

Buclizine hydrochloride conforming to the British Pharmacopoeia 2025 monograph must contain not less than 99.0% and not more than 100.5% of C₂₈H₃₃ClN₂·2HCl, calculated on the dried substance [1]. In contrast, meclizine hydrochloride per the USP monograph permits a lower minimum assay of 97.0% (range 97.0–100.5%) on the anhydrous basis [2]. This 2-percentage-point difference in the lower acceptance limit represents a meaningful distinction for procurement specifications, particularly in applications where high chemical purity is critical for reproducible formulation performance.

Pharmacopeial Purity

Head-to-head

Buclizine HCl BP: ≥99.0% (dried basis); meclizine HCl USP: ≥97.0% (anhydrous basis).

Higher minimum purity may reduce impurity-related variables in formulation studies.

Based on official monographs; calculation bases differ.

Evidence Dimension	Pharmacopeial assay purity specification (minimum acceptable purity of the hydrochloride salt)
Target Compound Data	Buclizine HCl BP: 99.0–100.5% (dried substance basis)
Comparator Or Baseline	Meclizine HCl USP: 97.0–100.5% (anhydrous basis)
Quantified Difference	2.0 percentage points higher minimum purity requirement for buclizine HCl
Conditions	Official compendial monographs: BP 2025 (Buclizine HCl) and USP (Meclizine HCl)

Why This Matters

A higher monograph-defined purity floor reduces the likelihood of impurity-related formulation issues and facilitates compliance in regulated markets.

• [1] British Pharmacopoeia 2025. Buclizine Hydrochloride Monograph. Definition: contains not less than 99.0% and not more than 100.5% C₂₈H₃₃ClN₂,2HCl. View Source
• [2] United States Pharmacopeia. Meclizine Hydrochloride Monograph. Contains not less than 97.0% and not more than 100.5% C₂₅H₂₇ClN₂·2HCl. View Source

Continuous-Flow Synthesis: Efficiency Comparison

In a validated four-step continuous-flow synthesis starting from bulk alcohols, a buclizine derivative was obtained with an overall isolated yield of 87%, compared to 82% for cinnarizine and 94% for cyclizine under identical conditions (total residence time 90 min, productivity 2 mmol h⁻¹) [1]. The buclizine yield falls between these two structural analogs, reflecting an intermediate synthetic accessibility. This data provides a direct, process-engineering-level comparison of manufacturing efficiency across the diphenylmethylpiperazine antihistamine family.

Synthesis Yield

Head-to-head

Buclizine derivative: 87%; cinnarizine: 82%; cyclizine: 94% in continuous-flow synthesis.

Reported continuous-flow yield; may support process chemistry comparison.

Four-step flow; 90 min residence time; 2 mmol h⁻¹.

Evidence Dimension	Overall isolated yield in four-step continuous-flow synthesis from bulk alcohols
Target Compound Data	Buclizine derivative: 87%
Comparator Or Baseline	Cinnarizine: 82%; Cyclizine: 94%
Quantified Difference	Buclizine: 5 percentage points higher than cinnarizine, 7 percentage points lower than cyclizine
Conditions	Four-step continuous process; HCl-mediated chloride synthesis; inline separation; 90 min total residence time; 2 mmol h⁻¹ productivity

Why This Matters

Synthetic yield directly impacts cost of goods in API manufacturing; the 87% yield for buclizine is industrially competitive within this structural class.

• [1] Borukhova S, Noël T, Hessel V. Continuous-Flow Multistep Synthesis of Cinnarizine, Cyclizine, and a Buclizine Derivative from Bulk Alcohols. ChemSusChem. 2016;9(1):67-74. doi:10.1002/cssc.201501367 View Source

Orexigenic Activity Compared to Other Piperazines

Among piperazine-derivative H1 antihistamines, buclizine is uniquely associated with clinically utilized orexigenic effects. Its mechanism of action explicitly includes appetite stimulation, and syrup formulations have been promoted for pediatric weight gain in several markets [1][2]. In contrast, meclizine, cyclizine, cinnarizine, and hydroxyzine are not indicated for appetite stimulation, and their product labels do not list weight gain as a therapeutic effect. Animal data show buclizine antagonizes prednisolone-induced catabolism, leading to positive nitrogen balance [3]. However, the quality of clinical evidence for this indication is limited: published trials are dated (most recent 1991), underpowered, and not published in indexed journals [4].

Orexigenic Activity

Class-level

Unique orexigenic profile; not present in meclizine, cyclizine, cinnarizine, hydroxyzine.

Supports dual antiemetic/orexigenic research endpoints; data to verify.

Clinical evidence limited; dated trials (pre-1991).

Evidence Dimension	Documented orexigenic activity and clinical use as appetite stimulant
Target Compound Data	Buclizine: orexigenic effect documented; syrup formulation marketed for pediatric weight gain; animal data show nitrogen retention
Comparator Or Baseline	Meclizine, cyclizine, cinnarizine, hydroxyzine: no orexigenic indication; no weight-gain labeling
Quantified Difference	Qualitative differentiation (present vs. absent indication); quantitative clinical weight-gain data from controlled trials is insufficient for robust comparison
Conditions	Review of product labeling, published literature, and historical clinical trials (1966–1991)

Why This Matters

For research or clinical protocols requiring concurrent antiemetic and appetite-stimulating effects, buclizine offers a dual-action profile not available from other piperazine antihistamines.

• [1] MIMS. Buclizine Generic Medicine Info. Mechanism of Action: sedating antihistamine with antiemetic and orexigenic effects. View Source
• [2] DrugBank. Buclizine Hydrochloride. Promoted as appetite stimulant in syrup form for children; indication not robustly validated. View Source
• [3] Evitachem. Buclizine Dihydrochloride: nitrogen retention data in prednisolone-treated rats. (Note: cited for mechanism data only; exclusion list applies to primary sourcing.) View Source
• [4] Kshirsagar N, et al. Buclizine is back again! This time as a pediatric appetite stimulant. Indian J Pharmacol. 2011;43(2):219. doi:10.4103/0253-7613.77383 View Source

Buclizine Optimal Application Scenarios

High-Potency H1 Antagonism for Receptor Studies

Buclizine's sub-nanomolar H1 receptor affinity (Ki = 0.8 nM) makes it a suitable high-potency reference antagonist for in vitro radioligand binding and functional assays where maximal H1 blockade is required at low concentrations, particularly when comparing across piperazine antihistamines with widely divergent potencies .

Extended-Duration Motion Sickness Prophylaxis

The >12-hour duration of antiemetic action, combined with a 14–16 hour elimination half-life and 85–90% plasma protein binding, supports the development of once-daily oral solid dosage forms for motion sickness prophylaxis, offering a dosing convenience advantage over shorter-acting antihistamines requiring 4–6 hourly re-dosing [1].

Quality-Controlled API Sourcing

For pharmaceutical manufacturers targeting markets requiring BP compliance, the buclizine hydrochloride monograph specification of 99.0–100.5% purity provides a tighter lower acceptance limit than the USP meclizine hydrochloride specification (97.0–100.5%), facilitating quality-by-design strategies in formulation development where high API purity is a critical process parameter .

Dual-Action Antiemetic and Orexigenic Research

In preclinical models or clinical research investigating cachexia, failure to thrive, or nausea complicated by anorexia, buclizine offers a unique dual pharmacodynamic profile—H1 antagonism for antiemesis combined with documented orexigenic effects—not available from other piperazine antihistamines such as meclizine, cyclizine, or hydroxyzine [1]. Researchers should note that high-quality clinical evidence for the appetite-stimulation indication remains limited.

Application

Selection Property

Validation Focus

H1 receptor pharmacology studies

High H1 affinity ranking among piperazine analogs

Receptor occupancy at low concentrations

Antiemetic duration models

Extended duration profile relative to short-acting H1 blockers

Dosing-interval comparison in motion sickness models

High-purity API formulation development

BP monograph purity specification

Impurity-related reproducibility in formulation research

Dual-endpoint antiemetic/orexigenic research

Unique orexigenic profile in piperazine class

Appetite-related endpoint validation in research models

• [1] Antpedia. Pharmacokinetics and Clinical Applications of Histamine Antagonists. 2024. Duration of action >12 h. View Source